![molecular formula C18H16ClNO4 B4162530 6-chloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-7-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B4162530.png)
6-chloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-7-methyl-1,3-dihydro-2H-indol-2-one
Overview
Description
6-chloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-7-methyl-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C18H16ClNO4 and its molecular weight is 345.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.0767857 g/mol and the complexity rating of the compound is 505. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antitumor and Antimicrobial Activity
Compounds similar to the specified chemical have been shown to exhibit moderate antitumor and antimicrobial activity. For example, derivatives of griseofulvin, which include structurally related compounds, have displayed such properties when isolated from marine endophytic fungi (Xia et al., 2011). Additionally, studies have indicated that certain indole derivatives possess potential as antineoplastic agents, showcasing the therapeutic applications of these compounds in cancer treatment (Nguyen et al., 1990).
Synthesis and Separation Techniques
The synthesis of labeled compounds for research, particularly in neuroprotection and stroke, has been explored. Compounds structurally similar to the one have been synthesized with specific isotopes like tritium and carbon-14 for medical research, indicating their significance in neuroprotection studies (Dischino et al., 2003). The advancement in microwave-assisted synthesis and chiral HPLC separation of related compounds further underlines the importance of these compounds in neuroprotective research (Dischino et al., 2003).
Structure and Chemistry
Investigations into the structure and chemical properties of related compounds have provided insights into their potential applications. For example, studies on rotundifoline, an oxoindole alkaloid, have contributed to understanding the structural aspects of these compounds, which could be vital in developing pharmaceuticals (Mukhopadhyyay et al., 1998).
Catalytic Synthesis
The catalytic synthesis of structurally related compounds has been explored for potential antitumor activity. This synthesis method, particularly the palladium-catalyzed intramolecular α-arylation, has been instrumental in producing compounds with anticancer properties (Katayev & Kündig, 2012)
Properties
IUPAC Name |
6-chloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-7-methyl-1H-indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO4/c1-10-14(19)8-7-13-16(10)20-17(22)18(13,23)9-15(21)11-3-5-12(24-2)6-4-11/h3-8,23H,9H2,1-2H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRLGVHKMLXFIOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1NC(=O)C2(CC(=O)C3=CC=C(C=C3)OC)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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